Cas no 1261737-63-6 (2-Chloro-4,6-difluoro(trifluoromethoxy)benzene)

• Product Name: 2-Chloro-4,6-difluoro(trifluoromethoxy)benzene
• CAS No: 1261737-63-6
• MF: C₇H₂ClF₅O
• MW: 232.535198688507
• CID: 4969292
• Update Time: 2025-10-05

2-Chloro-4,6-difluoro(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4,6-difluoro(trifluoromethoxy)benzene

• Inchi： 1S/C7H2ClF5O/c8-4-1-3(9)2-5(10)6(4)14-7(11,12)13/h1-2H
• InChI Key： XGKLXZHDIWDKPE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1OC(F)(F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2

Additional information on 2-Chloro-4,6-difluoro(trifluoromethoxy)benzene

Recent Advances in the Application of 2-Chloro-4,6-difluoro(trifluoromethoxy)benzene (CAS: 1261737-63-6) in Chemical Biology and Pharmaceutical Research

2-Chloro-4,6-difluoro(trifluoromethoxy)benzene (CAS: 1261737-63-6) has emerged as a versatile building block in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its utility in the construction of complex heterocyclic scaffolds, owing to the unique electronic and steric properties imparted by the trifluoromethoxy and halogen substituents. This compound serves as a key intermediate in the synthesis of novel fungicides and herbicides, with several patents filed in the past year demonstrating its efficacy in crop protection applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 1261737-63-6 as a precursor for the development of kinase inhibitors. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against JAK3 kinases, with IC50 values in the low nanomolar range. The presence of the trifluoromethoxy group was found to significantly enhance metabolic stability, addressing a common challenge in kinase inhibitor development. These findings open new avenues for the treatment of autoimmune diseases and hematologic malignancies.

In the field of materials science, 2-Chloro-4,6-difluoro(trifluoromethoxy)benzene has shown promise as a monomer for the synthesis of high-performance polymers. A recent Nature Materials publication reported the development of fluorinated poly(arylene ether)s incorporating this building block, which exhibited exceptional thermal stability (up to 450°C) and low dielectric constants (k ≈ 2.3). These properties make them ideal candidates for next-generation microelectronic applications, particularly in advanced semiconductor packaging technologies.

The synthetic accessibility of 1261737-63-6 has been significantly improved through recent methodological advances. A 2024 Organic Process Research & Development paper described a continuous-flow synthesis approach that achieved 85% yield with >99% purity, representing a substantial improvement over traditional batch methods. This innovation is particularly relevant for scale-up production, addressing the growing industrial demand for this compound while maintaining strict environmental and safety standards.

From a safety and toxicological perspective, recent regulatory assessments have confirmed the favorable profile of 2-Chloro-4,6-difluoro(trifluoromethoxy)benzene. The European Chemicals Agency's 2023 evaluation noted its relatively low acute toxicity (LD50 > 2000 mg/kg in rats) and minimal environmental persistence. However, researchers emphasize the need for proper handling procedures due to its potential to form toxic decomposition products at high temperatures.

Looking forward, the unique combination of physicochemical properties exhibited by this compound continues to inspire innovative applications. Current research directions include its incorporation into covalent organic frameworks for gas separation membranes and as a key component in the development of fluorinated liquid crystals for display technologies. The compound's versatility ensures its ongoing relevance in both academic research and industrial applications across multiple disciplines.